Cas no 1323999-44-5 (Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate
• CAS No: 1323999-44-5
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 2190238
• Update Time: 2025-10-30

Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(2-hydroxyethyl)-4-(pyrrolidin-1-yl)piperidine
• TERT-BUTYL 4-(2-HYDROXYETHYL)-4-(PYRROLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE
• Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate

• Inchi： 1S/C16H30N2O3/c1-15(2,3)21-14(20)17-11-6-16(7-12-17,8-13-19)18-9-4-5-10-18/h19H,4-13H2,1-3H3
• InChI Key： HVPDIJBVEGQTAS-UHFFFAOYSA-N
• SMILES： OCCC1(CCN(C(=O)OC(C)(C)C)CC1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Topological Polar Surface Area: 53

Additional information on Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate (CAS No. 1323999-44-5)

Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate (CAS No. 1323999-44-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is widely recognized for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The compound's unique structure, featuring a pyrrolidine ring and a hydroxyethyl group, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for piperidine derivatives has surged due to their role in modulating neurotransmitter systems. Researchers are particularly interested in how Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate can be utilized to target receptors such as dopamine and serotonin, which are critical in treating neurological disorders. This aligns with the growing public interest in mental health and cognitive enhancement, as evidenced by frequent searches for terms like "neuroprotective compounds" and "CNS drug development."

The synthesis of Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate involves multi-step organic reactions, including Boc protection and nucleophilic substitution. Its carboxylate group provides stability, while the hydroxyethyl moiety enhances solubility, making it suitable for formulation studies. These properties are often highlighted in forums discussing "drug solubility improvement" and "pharmaceutical intermediates," reflecting the compound's relevance to modern medicinal chemistry.

Another area of interest is the compound's potential role in catalysis and ligand design. Its pyrrolidin-1-YL group can act as a coordinating site for metal ions, which is valuable in asymmetric synthesis. This has led to increased searches for "chiral auxiliaries" and "organocatalysts," as the pharmaceutical industry seeks greener and more efficient synthetic routes. The versatility of CAS No. 1323999-44-5 positions it as a key player in sustainable chemistry initiatives.

From a commercial perspective, Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate is available in high purity grades for research purposes. Suppliers often emphasize its use in "high-throughput screening" and "structure-activity relationship (SAR) studies," addressing the needs of academic and industrial labs. The compound's stability under standard storage conditions also makes it a practical choice for long-term projects.

In conclusion, Tert-butyl 4-(2-hydroxyethyl)-4-(pyrrolidin-1-YL)piperidine-1-carboxylate (CAS No. 1323999-44-5) represents a critical building block in modern drug discovery and synthetic chemistry. Its multifaceted applications, from CNS therapeutics to catalysis, underscore its importance in addressing contemporary scientific challenges. As research continues to evolve, this compound is likely to remain at the forefront of innovation in the life sciences.